Cas no 2245819-88-7 (N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide)

• Product Name: N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide
• CAS No: 2245819-88-7
• MF: C₁₆H₂₆BNO₅S
• MW: 355.257343769073
• MDL: MFCD32661484
• CID: 4786679
• PubChem ID: 145884625
• Update Time: 2025-05-21

N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide
• 2245819-88-7
• D94244
• AS-76319
• N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide
• N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide

• MDL： MFCD32661484
• Inchi： 1S/C16H26BNO5S/c1-7-10-24(19,20)18-13-9-8-12(11-14(13)21-6)17-22-15(2,3)16(4,5)23-17/h8-9,11,18H,7,10H2,1-6H3
• InChI Key： OYUBSUCMLYQJFR-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 355.1624743g/mol
• Monoisotopic Mass: 355.1624743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2

Additional information on N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide

N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide: A Comprehensive Overview

N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-1-sulfonamide is a highly specialized organic compound with the CAS number 2245819887. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research due to its unique structural features and versatile functional groups. The molecule incorporates a sulfonamide group, a methoxy substituent, and a dioxaborolane moiety, which collectively contribute to its distinctive chemical properties and potential applications.

The structure of this compound is characterized by a benzene ring substituted with a methoxy group at the 2-position and a dioxaborolane substituent at the 4-position. The sulfonamide group is attached to the benzene ring via a propyl chain. This arrangement not only enhances the compound's stability but also imparts unique electronic properties that make it suitable for various chemical reactions and industrial applications.

Recent studies have highlighted the importance of boron-containing compounds like this one in modern chemistry. The presence of the dioxaborolane moiety makes this compound particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in synthesizing complex organic molecules with high precision and efficiency. Moreover, the sulfonamide group is known for its ability to act as a bioisostere in drug design, potentially offering therapeutic benefits in various disease states.

One of the most notable advancements in this area involves the use of such compounds in drug delivery systems. Researchers have explored the potential of this compound as a carrier for delivering therapeutic agents due to its biocompatibility and ability to form stable conjugates with other molecules. Additionally, its role in enhancing the solubility and bioavailability of poorly soluble drugs has been extensively investigated.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the dioxaborolane ring using boronic acid intermediates and subsequent coupling reactions to attach the sulfonamide group. Recent optimizations in these synthetic pathways have significantly improved yields and reduced reaction times.

Another area where this compound has shown promise is in nanotechnology. Its ability to self-assemble into ordered structures under specific conditions makes it an attractive candidate for applications in nanomaterials development. For instance, it has been used as a building block for constructing supramolecular assemblies that exhibit unique optical and electronic properties.

Furthermore, studies have demonstrated that this compound exhibits interesting biological activities. In vitro assays have shown that it possesses moderate inhibitory effects on certain enzymes associated with inflammatory processes. While these findings are still preliminary, they suggest potential avenues for exploring its role in anti-inflammatory therapies.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Initial results indicate that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life at concentrations typically encountered in industrial settings.

In conclusion,N-(2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,dioxaborolan 87